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Compound of Interest

Compound Name: 4-Hydroxybenzylamine

Cat. No.: B1666329 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of 4-Hydroxybenzylamine, a compound commonly used in pharmaceutical synthesis

and research. Adherence to these procedures is critical for minimizing environmental impact

and safeguarding laboratory personnel.

Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with 4-Hydroxybenzylamine. This compound is a solid that can cause skin, eye, and

respiratory irritation[1][2][3]. Therefore, appropriate personal protective equipment (PPE) must

be worn at all times.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In cases of dust formation or inadequate ventilation, a NIOSH-

approved respirator is necessary.
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Quantitative Data Summary
The following table summarizes key quantitative data for 4-Hydroxybenzylamine, providing a

quick reference for safety and handling.

Property Value Source

Molecular Weight 123.15 g/mol

Melting Point 123-128 °C [1]

Flash Point Not applicable

Hazard Class
Eye Irrit. 2, Skin Irrit. 2, STOT

SE 3

Step-by-Step Disposal Protocol
The primary directive for the disposal of 4-Hydroxybenzylamine is to entrust it to an approved

waste disposal plant[3][4]. Under no circumstances should this chemical be disposed of down

the drain or in regular trash[3][4].

Experimental Protocol for Waste Collection and Temporary Storage:

Containment of Spills: In the event of a spill, prevent further spread.[4] For solid 4-
Hydroxybenzylamine, carefully sweep or vacuum the material.[4] Avoid creating dust. Place

the collected material into a designated, properly labeled hazardous waste container.

Containerizing Waste:

Place all waste 4-Hydroxybenzylamine, including contaminated materials (e.g., weighing

paper, gloves), into a suitable, sealable, and chemically compatible container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "4-Hydroxybenzylamine."

Labeling: The hazardous waste label must also include the date the waste was first added to

the container and the specific hazards (e.g., "Irritant").
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Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents and strong acids.

[3]

The storage area should be cool and dry.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor to arrange for pickup and final

disposal. Always follow your institution's specific procedures for hazardous waste disposal.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 4-Hydroxybenzylamine.
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Preparation

Waste Collection

Temporary Storage

Final Disposal

Start: Need to Dispose of 4-Hydroxybenzylamine

Don Appropriate PPE

Collect Waste Chemical and Contaminated Materials

Place in a Labeled, Compatible Hazardous Waste Container

Seal the Container

Store in a Designated, Secure, and Ventilated Area

Contact EHS or Licensed Waste Disposal Contractor

Arrange for Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Hydroxybenzylamine.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe and

compliant disposal of 4-Hydroxybenzylamine, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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